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Compound of Interest

Compound Name: H-GLU-AMC-OH

Cat. No.: B555358

An In-depth Examination of the Fluorogenic Substrate for Aminopeptidase and y-
Glutamyltransferase Activity

Abstract

H-GLU-AMC-OH, chemically known as (2S)-2-amino-5-[(4-methyl-2-oxochromen-7-
yl)amino]-5-oxopentanoic acid, is a fluorogenic substrate extensively utilized in biochemical
and cellular assays to measure the enzymatic activity of various proteases, primarily
aminopeptidases and y-glutamyltransferases (GGT). Its utility lies in the enzymatic cleavage of
the amide bond, which liberates the highly fluorescent 7-amino-4-methylcoumarin (AMC)
molecule. This release results in a quantifiable increase in fluorescence, providing a sensitive
and continuous measure of enzyme kinetics. This technical guide provides a comprehensive
overview of H-GLU-AMC-OH, including its chemical properties, detailed experimental protocols
for its use in enzymatic assays, and its application in studying relevant signaling pathways.

Chemical and Physical Properties

H-GLU-AMC-OH is a derivative of L-glutamic acid and 7-amino-4-methylcoumarin. The key
physical and chemical properties are summarized in the table below for easy reference by
researchers.
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Property Value Reference

(2S)-2-amino-5-[(4-methyl-2-
IUPAC Name oxochromen-7-yl)amino]-5-

oxopentanoic acid

CAS Number 72669-53-5

Molecular Formula C15H16N20s

Molecular Weight 304.3 g/mol

Appearance White to off-white powder

Excitation Wavelength (Aex) ~365 nm [1112]
Emission Wavelength (Aem) ~460 nm [1][2]

Principle of Detection

The utility of H-GLU-AMC-OH as a substrate is based on the principle of fluorescence
guenching and dequenching. In its intact form, the fluorescence of the 7-amino-4-
methylcoumarin (AMC) moiety is quenched. Upon enzymatic cleavage of the amide bond
between the glutamic acid residue and the AMC, the fluorophore is released. The free AMC
exhibits strong fluorescence when excited with UV light, and the intensity of this fluorescence is
directly proportional to the amount of substrate cleaved and, therefore, to the enzymatic
activity.
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Enzymatic Cleavage of H-GLU-AMC-OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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